Cas no 2228336-83-0 (2-(4-cyclopropylphenyl)-3-methylbutanoic acid)

• Product Name: 2-(4-cyclopropylphenyl)-3-methylbutanoic acid
• CAS No: 2228336-83-0
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5993440
• PubChem ID: 165836913
• Update Time: 2025-07-23

2-(4-cyclopropylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropylphenyl)-3-methylbutanoic acid
• EN300-2000812
• 2228336-83-0

• Inchi： 1S/C14H18O2/c1-9(2)13(14(15)16)12-7-5-11(6-8-12)10-3-4-10/h5-10,13H,3-4H2,1-2H3,(H,15,16)
• InChI Key： DZQSVMDNOAEJOE-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)C1C=CC(=CC=1)C1CC1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4-cyclopropylphenyl)-3-methylbutanoic acid

Introduction to 2-(4-cyclopropylphenyl)-3-methylbutanoic acid (CAS No. 2228336-83-0)

2-(4-cyclopropylphenyl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228336-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, consists of a phenyl ring substituted with a cyclopropyl group at the para position and an acetic acid derivative with a methyl branched at the third carbon. Such structural features make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The molecular structure of 2-(4-cyclopropylphenyl)-3-methylbutanoic acid exhibits a balance of rigidity and flexibility, which is often desirable in pharmacophores. The cyclopropyl group introduces steric hindrance, potentially influencing binding interactions with biological targets, while the phenyl ring provides a platform for hydrogen bonding and hydrophobic interactions. These characteristics are particularly relevant in the design of selective modulators for therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. The chemical properties of 2-(4-cyclopropylphenyl)-3-methylbutanoic acid, such as its solubility, stability, and metabolic profile, make it an attractive scaffold for medicinal chemists. Furthermore, its ability to undergo further functionalization allows for the creation of derivatives with enhanced pharmacological activity.

One of the most compelling aspects of this compound is its potential role in the development of neuroprotective agents. Emerging research suggests that compounds with structural analogs to 2-(4-cyclopropylphenyl)-3-methylbutanoic acid may interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative processes. For instance, studies have indicated that modifications to the phenyl ring and side chains can influence binding affinity to targets such as acetylcholinesterase or glutamate receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease.

The synthetic pathways for preparing 2-(4-cyclopropylphenyl)-3-methylbutanoic acid have also been extensively studied. Researchers have developed efficient synthetic routes that leverage readily available starting materials and transition metal catalysis to achieve high yields and purity. These methodologies are crucial for scaling up production and conducting large-scale biochemical assays. Additionally, green chemistry principles have been incorporated into some synthetic strategies to minimize environmental impact while maintaining efficiency.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to predict the binding modes of 2-(4-cyclopropylphenyl)-3-methylbutanoic acid with potential biological targets. These computational approaches not only accelerate the drug discovery process but also provide insights into the structural determinants of binding affinity and selectivity. Such data are invaluable for guiding experimental efforts and optimizing lead compounds.

The pharmacokinetic profile of 2-(4-cyclopropylphenyl)-3-methylbutanoic acid is another critical factor in its assessment as a drug candidate. Preliminary studies suggest that this compound exhibits moderate oral bioavailability and undergoes metabolism via standard pathways involving cytochrome P450 enzymes. Understanding these metabolic pathways is essential for predicting drug-drug interactions and ensuring safety in clinical settings.

In conclusion, 2-(4-cyclopropylphenyl)-3-methylbutanoic acid (CAS No. 2228336-83-0) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features, synthetic accessibility, and potential biological activity make it a valuable scaffold for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the development of innovative treatments for human diseases.